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Compound of Interest

Compound Name: Fluopimomide

Cat. No.: B1447720

Fluopimomide: A Comparative Analysis of its
Nematicidal Efficacy

A deep dive into the performance of Fluopimomide against established nematicides,
supported by experimental evidence for researchers and drug development professionals.

Introduction

Fluopimomide, a novel pesticide, has demonstrated significant potential as a nematicide for
the control of plant-parasitic nematodes, particularly the southern root-knot nematode
(Meloidogyne incognita). This guide provides a comprehensive comparison of Fluopimomide's
nematicidal activity with that of standard nematicides such as Abamectin, Fosthiazate, and its
structural analog, Fluopyram. The information presented is collated from various scientific
studies and is intended to offer an objective overview for researchers, scientists, and
professionals in the field of drug development.

Comparative Nematicidal Activity

Fluopimomide has been shown to be highly effective against Meloidogyne incognita in both
laboratory and field settings. Its performance has been benchmarked against several widely
used nematicides, with key data summarized below.

In Vitro Toxicity
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The lethal concentration (LC50) is a standard measure of the toxicity of a compound to a target
organism. The following table summarizes the in vitro toxicity of Fluopimomide and other
nematicides against the second-stage juveniles (J2s) of M. incognita.

LC50 (mg/L) - 24h  LC50 (mg/L) -48h  LC50 (mg/L) - 72h

Nematicide

exposure exposure exposure
Fluopimomide 8.1[1] 23.4[2]
Fluopyram - 3.47 2.44
Abamectin - 5.39 4.89
Fosthiazate - 8.61
Oxamyl - 9.53
Fenamiphos - 12.73 10.41

Note: "-" indicates data not available from the searched sources.

Efficacy in Greenhouse and Field Trials

Greenhouse and field studies provide a more realistic assessment of a nematicide's
performance under agricultural conditions. Key performance indicators include the reduction in
nematode population density and the decrease in root galling.

Greenhouse Studies:

In greenhouse pot experiments, Fluopimomide has been shown to significantly reduce M.
incognita populations and root galling in tomato plants. At concentrations of 0.33, 0.67, and 1.0
mg/kg of soil, Fluopimomide delayed nematode development and reduced the root gall index
by 50.0%, 67.9%, and 78.6%, respectively.

Field Trials:

Field trials on cucumber have demonstrated the effectiveness of Fluopimomide in reducing M.
incognita J2 populations in the soil and minimizing root galling. Applications of Fluopimomide
at 500 and 750 g/ha resulted in a 57.2% to 69.9% reduction in root galling compared to the
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untreated control. Furthermore, at 750 g/ha, Fluopimomide significantly increased cucumber
yield compared to Abamectin and Fosthiazate.

% Reduction in Root

Treatment Application Rate .

Galling (vs. Control)
Fluopimomide 500 g/ha 57.2
Fluopimomide 750 g/ha 69.9
Abamectin 250 g/ha Data not directly comparable
Fosthiazate 2500 g/ha Data not directly comparable

Mode of Action and Signaling Pathways

Fluopimomide, similar to Fluopyram, acts as a succinate dehydrogenase (SDH) inhibitor
within the mitochondrial electron transport chain of nematodes. This inhibition disrupts cellular
respiration, leading to a cascade of downstream effects.

Experimental Workflow for Nematicidal Activity
Assessment

The following diagram illustrates a typical workflow for evaluating the nematicidal activity of a
compound like Fluopimomide.
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Experimental Workflow for Nematicide Efficacy Testing
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Proposed Signaling Pathway of Fluopimomide in Nematodes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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